Cas no 2229397-45-7 (1-2-(2-fluoro-6-methoxyphenyl)propan-2-ylcyclopropan-1-amine)

• Product Name: 1-2-(2-fluoro-6-methoxyphenyl)propan-2-ylcyclopropan-1-amine
• CAS No: 2229397-45-7
• MF: C₁₃H₁₈FNO
• MW: 223.28652715683
• CID: 6596074
• PubChem ID: 165974986
• Update Time: 2025-06-08

1-2-(2-fluoro-6-methoxyphenyl)propan-2-ylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(2-fluoro-6-methoxyphenyl)propan-2-ylcyclopropan-1-amine
• 2229397-45-7
• 1-[2-(2-fluoro-6-methoxyphenyl)propan-2-yl]cyclopropan-1-amine
• EN300-1810603

• Inchi： 1S/C13H18FNO/c1-12(2,13(15)7-8-13)11-9(14)5-4-6-10(11)16-3/h4-6H,7-8,15H2,1-3H3
• InChI Key： HIJILNNAQTXWCN-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C(C)(C)C1(CC1)N)OC

Computed Properties

• Exact Mass: 223.137242360g/mol
• Monoisotopic Mass: 223.137242360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-2-(2-fluoro-6-methoxyphenyl)propan-2-ylcyclopropan-1-amine

Professional Introduction to Compound with CAS No. 2229397-45-7 and Product Name: 1-2-(2-fluoro-6-methoxyphenyl)propan-2-ylcyclopropan-1-amine

The compound with the CAS number 2229397-45-7 and the product name 1-2-(2-fluoro-6-methoxyphenyl)propan-2-ylcyclopropan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure incorporates a cyclopropane ring, which is a key feature known for its ability to enhance binding affinity and metabolic stability in drug molecules.

Recent studies have highlighted the importance of fluorinated aromatic rings in medicinal chemistry, particularly in the development of small-molecule inhibitors and bioactive agents. The presence of a 2-fluoro-6-methoxyphenyl moiety in this compound suggests that it may exhibit enhanced pharmacokinetic properties, including improved solubility and bioavailability. This is particularly relevant in the context of modern drug design, where optimizing pharmacokinetic profiles is crucial for achieving therapeutic efficacy.

The propan-2-ylcyclopropan-1-amine portion of the molecule introduces a secondary amine functionality, which can serve as a critical pharmacophore for interacting with biological targets. Amines are well-documented for their role in modulating enzyme activity and receptor binding, making this compound a promising candidate for further investigation in therapeutic contexts. The cyclopropane ring, being a strained three-membered heterocycle, often contributes to the unique conformational flexibility of drug candidates, allowing them to fit into binding pockets more effectively.

In the realm of contemporary pharmaceutical research, there is growing interest in developing molecules that can modulate central nervous system (CNS) activity. The structural features of 1-2-(2-fluoro-6-methoxyphenyl)propan-2-ylcyclopropan-1-amine make it an intriguing candidate for exploring potential applications in neuropharmacology. The fluorine atom at the 2-position of the phenyl ring can influence metabolic pathways, potentially leading to prolonged half-life and reduced clearance rates. Additionally, the methoxy group at the 6-position may contribute to selective binding interactions with specific neurotransmitter receptors.

Advances in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of such compounds with high precision. The integration of these computational tools with experimental validation has been instrumental in accelerating the drug discovery process. For instance, virtual screening techniques have been employed to identify potential lead compounds that exhibit favorable interactions with target proteins. The structural motifs present in 1-2-(2-fluoro-6-methoxyphenyl)propan-2-ylcyclopropan-1-amine align well with known pharmacophores associated with CNS-active agents, suggesting its potential as a scaffold for further derivatization.

The synthesis of this compound involves multi-step organic transformations that highlight the expertise required in medicinal chemistry. Key synthetic strategies include cross-coupling reactions, ring-closing metathesis, and functional group transformations. Each step must be meticulously optimized to ensure high yield and purity, which are critical for subsequent biological evaluation. The presence of both fluorine and methoxy substituents necessitates careful handling during synthesis due to their reactivity profiles.

Preclinical studies are essential for assessing the safety and efficacy of novel compounds before they proceed to clinical trials. Initial pharmacokinetic studies have indicated that 1-2-(2-fluoro-6-methoxyphenyl)propan-2-ylcyclopropan-1-amine exhibits promising properties such as good oral bioavailability and moderate metabolic stability. These findings are encouraging for further development into a lead compound for therapeutic intervention.

The role of fluorine atoms in enhancing drug properties cannot be overstated. They are frequently incorporated into drug molecules due to their ability to improve lipophilicity, reduce metabolic clearance, and increase binding affinity. In 1-2-(2-fluoro-6-methoxyphenyl)propan-2-y lcyclopropan -1 -amine, the fluorine atom is strategically positioned to interact favorably with biological targets while maintaining overall molecular balance.

Future directions for research on this compound include exploring its interactions with various enzymes and receptors using biophysical techniques such as surface plasmon resonance (SPR) and X-ray crystallography. These studies will provide detailed insights into its mechanism of action and help guide further structural optimization efforts. Additionally, investigating its potential as an intermediate in synthesizing more complex drug candidates could open new avenues for therapeutic development.

The integration of machine learning algorithms into drug discovery pipelines has revolutionized how researchers identify promising candidates from vast chemical libraries. By leveraging large datasets and predictive models, scientists can rapidly screen compounds like 1 - 2 -( 2 - fluoro - 6 - methoxyphenyl ) propan - 2 - ylcyclopro pan - 1 - am ine for their suitability as lead molecules. This approach has significantly reduced the time required from discovery to clinical development.

In conclusion, 1 - 2 -( 2 - fluoro - 6 - meth oxyphenyl ) pro pan - 2 - ylcyc lo pro pan - 1 - am ine (CAS No . 2229397 -45 -7) represents a compelling example of how structural innovation can drive advancements in pharmaceutical chemistry . Its unique combination of features makes it an attractive candidate for further exploration , particularly in neuropharmacological applications . As research continues , it is anticipated that this compound will contribute significantly to the development of novel therapeutics targeting central nervous system disorders .